N-[1-(2,5-dimethoxyphenyl)ethyl]-3-ethyl-5-methyl-4-isoxazolecarboxamide

• IUPAC Name: N-[1-(2,5-dimethoxyphenyl)ethyl]-3-ethyl-5-methyl-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C17H22N2O4/c1-6-14-16(11(3)23-19-14)17(20)18-10(2)13-9-12(21-4)7-8-15(13)22-5/h7-10H,6H2,1-5H3,(H,18,20)
• InChI Key: KNFHPMAKMUPRPR-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NOC(=C1C(=O)NC(C)C2=C(C=CC(=C2)OC)OC)C
• Molecular Formula: C17H22N2O4
• Molecular Weight: 318.4 g/mol

Description

N-[1-(2,5-dimethoxyphenyl)ethyl]-3-ethyl-5-methyl-4-isoxazolecarboxamide (also known as 'isoxazole') is a chemical compound that has garnered significant attention in the scientific community due to its potential applications in research. Isoxazole is a synthetic compound that is used in various fields of study, including neuroscience, pharmacology, and biomedicine. In

Scientific Research Applications

Isoxazole has several potential applications in scientific research. One of its most promising applications is in the field of neuroscience, where it is used to study the effects of drugs on the central nervous system. Isoxazole has been shown to modulate the activity of N-methyl-D-aspartate (NMDA) receptors, which are involved in learning and memory processes. It has also been shown to have analgesic and anti-inflammatory effects.

Mechanism of Action

Isoxazole acts as a modulator of NMDA receptors by binding to a specific site on the receptor. This binding leads to a decrease in the activity of the receptor, which can have a variety of effects on the central nervous system. Isoxazole has also been shown to modulate the activity of other receptors, including GABA-A and glycine receptors.
Biochemical and Physiological Effects
Isoxazole has several biochemical and physiological effects, including analgesic and anti-inflammatory effects. It has also been shown to have anticonvulsant effects and to improve cognitive function in animal models. Isoxazole has been shown to have a low toxicity profile and is generally well-tolerated in animal studies.

Advantages and Limitations for Lab Experiments

Isoxazole has several advantages for lab experiments, including its ability to modulate the activity of NMDA receptors, which are involved in a variety of physiological processes. It is also relatively easy to synthesize and has a low toxicity profile. However, there are limitations to using isoxazole in lab experiments, including its limited solubility in water and its potential for off-target effects.

Future Directions

There are several future directions for research on isoxazole, including the development of more potent and selective modulators of NMDA receptors. Additionally, there is a need for further research on the long-term effects of isoxazole on the central nervous system. Other potential applications for isoxazole include the treatment of chronic pain and the development of new drugs for the treatment of neurological disorders.
Conclusion
In conclusion, isoxazole is a synthetic compound that has several potential applications in scientific research. Its ability to modulate the activity of NMDA receptors makes it an attractive target for the development of new drugs for the treatment of neurological disorders. While there are limitations to using isoxazole in lab experiments, its low toxicity profile and ease of synthesis make it a valuable tool for researchers. Further research on isoxazole is needed to fully understand its potential applications in scientific research.